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Introduction

4-(3-Bromo-5-methylphenyl)morpholine is a substituted aromatic morpholine derivative of
significant interest in medicinal chemistry and drug discovery. The morpholine scaffold is a
privileged structure in pharmaceutical development, known for conferring favorable
physicochemical properties such as improved solubility and metabolic stability to drug
candidates.[1] The presence of a bromo- and methyl-substituted phenyl ring offers versatile
handles for further chemical modifications, making this compound a valuable building block for
the synthesis of complex molecular architectures and the exploration of structure-activity
relationships (SAR).[1] This guide provides a comprehensive overview of the key identifiers,
physicochemical properties, a detailed synthesis protocol, and potential applications of 4-(3-
Bromo-5-methylphenyl)morpholine.

Core Identifiers and Chemical Properties

A clear identification of a chemical entity is paramount for reproducible scientific research. The
core identifiers for 4-(3-Bromo-5-methylphenyl)morpholine are summarized below.
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Identifier Value

CAS Number 873333-49-4

Molecular Formula C11H14BrNO

Molecular Weight 256.14 g/mol

IUPAC Name 4-(3-Bromo-5-methylphenyl)morpholine

Note: Experimental physical properties for this specific compound are not readily available in
the public domain. The values presented below are estimations based on the properties of
structurally related compounds and computational models.

Property Predicted Value
Boiling Point ~350-400 °C
Melting Point Not available
Density ~1.3-1.4 g/cm3
LogP ~3.0-3.5

Synthesis Protocol: Buchwald-Hartwig Amination

The synthesis of 4-(3-bromo-5-methylphenyl)morpholine can be efficiently achieved via a

palladium-catalyzed cross-coupling reaction known as the Buchwald-Hartwig amination.[2][3]
This method is widely employed for the formation of carbon-nitrogen bonds and is well-suited
for coupling aryl halides with amines.[2]

Reaction Scheme
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Synthesis of 4-(3-Bromo-5-methylphenyl)morpholine
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Caption: Buchwald-Hartwig amination for the synthesis of 4-(3-Bromo-5-
methylphenyl)morpholine.

Step-by-Step Methodology
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e Reaction Setup: To an oven-dried Schlenk flask, add 3-bromo-5-methylaniline (1.0 eq),
morpholine (1.2 eq), a palladium catalyst (e.qg., tris(dibenzylideneacetone)dipalladium(0),
Pdz(dba)s; 0.02 eq), and a suitable phosphine ligand (e.g., XPhos; 0.04 eq).

e Solvent and Base Addition: Under an inert atmosphere (e.g., argon or nitrogen), add
anhydrous toluene as the solvent. Subsequently, add a strong base such as sodium tert-
butoxide (NaOtBu; 1.4 eq).

» Reaction Conditions: The reaction mixture is then heated to a temperature between 80-110
°C and stirred vigorously for 12-24 hours. The progress of the reaction should be monitored
by an appropriate analytical technique such as thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

e Work-up: Upon completion, the reaction mixture is cooled to room temperature and diluted
with a suitable organic solvent like ethyl acetate. The mixture is then washed with water and
brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product is then purified by column
chromatography on silica gel to afford the desired 4-(3-bromo-5-methylphenyl)morpholine.

Spectroscopic Characterization (Predicted)

While experimental spectra for 4-(3-bromo-5-methylphenyl)morpholine are not widely
published, the expected spectroscopic features can be predicted based on its chemical
structure and data from analogous compounds.

'H NMR Spectroscopy

The proton NMR spectrum is expected to show characteristic signals for the aromatic protons
of the 3-bromo-5-methylphenyl ring and the methylene protons of the morpholine ring. The
aromatic protons will likely appear as multiplets in the range of 4 6.8-7.5 ppm. The methyl
group on the phenyl ring would present as a singlet around & 2.3 ppm. The methylene protons
of the morpholine ring adjacent to the nitrogen and oxygen atoms will likely appear as two
distinct triplets around & 3.2-3.4 ppm and & 3.8-4.0 ppm, respectively.

3C NMR Spectroscopy
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The carbon NMR spectrum will display signals for the aromatic carbons, the methyl carbon,
and the morpholine carbons. The aromatic carbons are expected to resonate in the region of &
110-150 ppm. The methyl carbon should appear around & 20-25 ppm.[4] The morpholine
carbons adjacent to the nitrogen and oxygen would be found at approximately & 48-52 ppm
and & 65-68 ppm, respectively.

Mass Spectrometry

The mass spectrum, under electron ionization (El), would be expected to show a molecular ion
peak (M*) at m/z 255 and a prominent M+2 peak of similar intensity due to the presence of the
bromine atom. Common fragmentation patterns for morpholine-containing compounds involve
cleavage of the morpholine ring.[5][6]

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the different functional groups
present in the molecule. Key expected peaks include C-H stretching vibrations for the aromatic
and aliphatic protons (around 3100-3000 cm~* and 2950-2850 cm™1, respectively), C=C
stretching of the aromatic ring (around 1600-1450 cm~1), and C-O-C stretching of the
morpholine ether linkage (around 1120-1080 cm~1).[7][8]

Applications in Drug Discovery and Research

The 3-bromo-5-methylphenyl moiety is a valuable pharmacophore in drug design. The bromine
atom can act as a handle for further functionalization through various cross-coupling reactions,
allowing for the synthesis of diverse compound libraries. The methyl group can influence the
compound's lipophilicity and metabolic stability, potentially enhancing its pharmacokinetic
profile.[9]

Morpholine-containing compounds have demonstrated a wide range of biological activities,
including anticancer, anti-inflammatory, and antimicrobial properties.[1] Therefore, 4-(3-bromo-
5-methylphenyl)morpholine serves as an important intermediate for the synthesis of novel
therapeutic agents. Its structure allows for systematic modifications to probe interactions with
biological targets and optimize pharmacological activity. The role of the methyl group, in
particular, can be strategic in enhancing drug potency.[9]
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Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 4-
(3-bromo-5-methylphenyl)morpholine and its precursors. Aryl bromides and morpholine are
known to have potential health hazards.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.[10][11][12]

» Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of vapors.[10]
[12]

» Handling: Avoid contact with skin and eyes.[10][11] In case of contact, rinse immediately with
plenty of water.

e Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents.[10]

Always consult the specific Safety Data Sheet (SDS) for detailed safety information before
handling this compound.

Visualization of Key Relationships
Chemical Structure of 4-(3-Bromo-5-
methylphenyl)morpholine
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Caption: Key structural features of 4-(3-Bromo-5-methylphenyl)morpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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